Cas no 1426426-60-9 (Propanenitrile, 3-amino-2-methyl-, (2R)-)

• Product Name: Propanenitrile, 3-amino-2-methyl-, (2R)-
• CAS No: 1426426-60-9
• MF: C₄H₈N₂
• MW: 84.1197204589844
• CID: 5844335
• PubChem ID: 51416767
• Update Time: 2025-10-23

Propanenitrile, 3-amino-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-amino-2-methyl-, (2R)-
• EN300-7204196
• 1426426-60-9
• (2R)-3-amino-2-methylpropanenitrile

• Inchi： 1S/C4H8N2/c1-4(2-5)3-6/h4H,2,5H2,1H3/t4-/m1/s1
• InChI Key： GDIMNXJSMJSDSB-SCSAIBSYSA-N
• SMILES： C(#N)[C@H](C)CN

Computed Properties

• Exact Mass: 84.068748264g/mol
• Monoisotopic Mass: 84.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 0.914±0.06 g/cm3(Predicted)
• Boiling Point: 186.5±13.0 °C(Predicted)
• pka: 7.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Propanenitrile, 3-amino-2-methyl-, (2R)-

Propanenitrile, 3-amino-2-methyl-, (2R)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Propanenitrile, 3-amino-2-methyl-, (2R)-, with the CAS number 1426426-60-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural features and versatile applications in synthetic chemistry, medicinal chemistry, and materials science. The presence of both an amino group and a nitrile functionality, along with the specific (2R) configuration, makes it a valuable building block for the development of novel molecules.

The chemical structure of Propanenitrile, 3-amino-2-methyl-, (2R)- consists of a three-carbon chain with a nitrile group at the terminal carbon and an amino group at the third carbon. The (2R) configuration indicates the spatial arrangement of atoms around the chiral center, which is crucial for its biological activity and reactivity. This compound is particularly interesting because it can serve as a precursor for more complex molecules, including pharmacologically active agents.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts for asymmetric synthesis. The (2R) configuration of Propanenitrile, 3-amino-2-methyl-, (2R)- makes it an excellent candidate for such applications. Researchers have leveraged its unique properties to develop efficient synthetic routes to enantiomerically pure compounds, which are essential for drug development. For instance, this compound has been used in the synthesis of chiral ligands that enhance the selectivity of transition metal-catalyzed reactions.

The pharmaceutical industry has also explored the potential of Propanenitrile, 3-amino-2-methyl-, (2R)- as a key intermediate in the synthesis of bioactive molecules. Its structural motif is found in several natural products and drug candidates that exhibit various biological activities. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways. The amino group can be further functionalized to introduce additional pharmacophores, making it a versatile scaffold for drug discovery.

Moreover, the nitrile group in Propanenitrile, 3-amino-2-methyl-, (2R)- provides opportunities for further chemical transformations. It can be hydrolyzed to form carboxylic acids or reduced to form amides or amines. These transformations are crucial for tailoring the properties of derived compounds for specific applications. For instance, hydrolysis products have been investigated as potential inhibitors of bacterial enzymes due to their ability to mimic natural substrates.

The material science community has also recognized the potential of Propanenitrile, 3-amino-2-methyl-, (2R)-. Its ability to participate in polymerization reactions makes it a valuable monomer for creating novel polymers with tailored properties. These polymers can find applications in various fields, including biodegradable materials and advanced coatings. The chiral nature of this compound can be exploited to produce polymers with specific optical properties, which are useful in optical fibers and liquid crystal displays.

In conclusion, Propanenitrile, 3-amino-2-methyl-, (2R)-, CAS number 1426426-60-9, is a multifaceted compound with significant potential in multiple domains. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry, pharmaceutical research, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.